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Compound of Interest

Compound Name: 2-Methyl-1,4-pentadiene

Cat. No.: B165374

This guide provides a comprehensive overview of the key physical properties of 2-Methyl-1,4-
pentadiene, a valuable compound in organic synthesis. The information is tailored for
researchers, scientists, and professionals in drug development, presenting quantitative data,
experimental methodologies, and a logical visualization of the concepts discussed.

Quantitative Data

The boiling point and density of 2-Methyl-1,4-pentadiene have been reported across various
chemical data sources. It is important to note the variations in these values, which may arise
from different experimental conditions or purities of the samples tested. A summary of the
available data is presented below.

Physical Property Value Conditions Source(s)
Boiling Point 56 °C (lit.) [1][2]

57 °C [3]

82 °C [4]

Density 0.692 g/mL at 25 °C (lit.) [1]

0.727 g/mL [4]

Experimental Protocols
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While specific experimental protocols for determining the physical properties of 2-Methyl-1,4-
pentadiene are not detailed in the cited literature, standard methodologies for organic
compounds are applicable. These methods are designed to yield accurate and reproducible
results.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Common methods for its determination include:

« Distillation Method: This is a fundamental technique where the compound is heated to its
boiling point in a distillation apparatus. The temperature of the vapor that is in equilibrium
with the boiling liquid is measured, providing the boiling point. A simple distillation setup is
typically sufficient for pure compounds.[5][6] At least 5 mL of the sample is generally
required.[5][6]

e Thiele Tube Method: This method is suitable for small sample quantities. A sample is placed
in a small tube with an inverted capillary tube. This assembly is attached to a thermometer
and heated in a Thiele tube containing oil. The boiling point is the temperature at which a
rapid and continuous stream of bubbles emerges from the capillary tube.[5]

o Reflux Method: A reflux apparatus can also be used. The liquid is heated to a boil, and the
vapor is condensed and returned to the flask. A thermometer placed in the vapor phase
below the condenser will register a stable temperature, which corresponds to the boiling
point.[5]

Density Determination:

Density is the mass per unit volume of a substance. For liquids like 2-Methyl-1,4-pentadiene,
several accurate methods are available:

* Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. It is
weighed empty, then filled with the liquid and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer. This method is known for its
high precision.
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o Hydrometer Method: A hydrometer is a calibrated instrument that is floated in the liquid. The
density is read directly from the scale at the point where the surface of the liquid meets the
stem of the hydrometer. This method is quick but generally less accurate than the
pycnometer method.

 Vibrating Tube Densitometer: This modern instrument measures the resonant frequency of a
U-shaped tube filled with the sample. The frequency of vibration is directly related to the
density of the liquid. This method is fast, accurate, and requires only a small sample volume.

Logical Relationship of Physical Properties

The physical properties of a compound are intrinsically linked to its molecular structure. The
following diagram illustrates this relationship for 2-Methyl-1,4-pentadiene.

Molecular Structure of 2-Methyl-1,4-pentadiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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